Cas no 2352050-78-1 (2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid)
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7128336
- 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid
- 2352050-78-1
-
- Inchi: 1S/C13H13N3O4/c17-12(18)10(11-14-6-7-15-11)16-13(19)20-8-9-4-2-1-3-5-9/h1-7,10H,8H2,(H,14,15)(H,16,19)(H,17,18)
- InChI Key: YSXLBMUDCHMVHP-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C1=NC=CN1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.09060590g/mol
- Monoisotopic Mass: 275.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 104Ų
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7128336-0.05g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 0.05g |
$1645.0 | 2025-03-12 | |
| Enamine | EN300-7128336-0.1g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 0.1g |
$1723.0 | 2025-03-12 | |
| Enamine | EN300-7128336-0.25g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 0.25g |
$1801.0 | 2025-03-12 | |
| Enamine | EN300-7128336-0.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 0.5g |
$1880.0 | 2025-03-12 | |
| Enamine | EN300-7128336-1.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 1.0g |
$1958.0 | 2025-03-12 | |
| Enamine | EN300-7128336-2.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 2.5g |
$3837.0 | 2025-03-12 | |
| Enamine | EN300-7128336-5.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 5.0g |
$5677.0 | 2025-03-12 | |
| Enamine | EN300-7128336-10.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid |
2352050-78-1 | 95.0% | 10.0g |
$8418.0 | 2025-03-12 |
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid (CAS No. 2352050-78-1): An Overview
2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid (CAS No. 2352050-78-1) is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound, also known as Boc-His(Trt)-OH, is a protected histidine derivative that plays a crucial role in the synthesis of peptides and proteins. The benzyl carbamate (Boc) and trityl (Trt) protecting groups ensure the stability and reactivity of the histidine residue during complex chemical reactions.
The structure of 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid consists of a central carboxylic acid group, an amino group protected by a benzyl carbamate, and an imidazole ring. The imidazole ring is essential for the biological activity of histidine, as it can act as both a proton donor and acceptor, making it a key functional group in many enzymatic processes.
Recent studies have highlighted the importance of Boc-His(Trt)-OH in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound is a valuable intermediate in the synthesis of histidine-containing peptides, which are used in the development of novel therapeutic agents. These peptides have shown promise in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.
In addition to its role in peptide synthesis, 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid has been explored for its potential in drug delivery systems. Research published in the International Journal of Pharmaceutics investigated the use of this compound as a stabilizing agent in nanoparticle formulations. The results indicated that Boc-His(Trt)-OH enhances the stability and solubility of drug molecules, thereby improving their bioavailability and therapeutic efficacy.
The synthetic route for Boc-His(Trt)-OH involves several well-established chemical transformations. The first step typically involves the protection of the amino group with a benzyl carbamate (Boc) group. This is followed by the introduction of the trityl (Trt) protecting group on the imidazole ring. The final step involves the attachment of the carboxylic acid group to form the complete molecule. These steps are critical for ensuring that the compound remains stable and reactive throughout the synthesis process.
The purity and quality of 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid are essential for its successful application in research and development. High-purity standards are maintained through rigorous quality control measures, including HPLC analysis and NMR spectroscopy. These techniques ensure that the compound meets the stringent requirements for use in pharmaceutical and biotechnological applications.
One of the key challenges in working with Boc-His(Trt)-OH is its sensitivity to acidic conditions. To address this issue, researchers have developed robust protocols for handling and storing this compound. For example, it is recommended to store Boc-His(Trt)-OH at low temperatures (−20°C) and to protect it from moisture and light exposure. These precautions help maintain its integrity and prevent degradation during long-term storage.
The future prospects for 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis and drug delivery systems. Additionally, there is growing interest in exploring its potential as a building block for new materials with unique properties, such as self-assembling peptides for tissue engineering applications.
In conclusion, 2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid (CAS No. 2352050-78-1) is a valuable compound with diverse applications in medicinal chemistry and biochemistry. Its unique structure and functional groups make it an essential component in the synthesis of histidine-containing peptides and drug delivery systems. As research continues to advance, this compound is expected to play an increasingly important role in developing innovative therapeutic solutions.
2352050-78-1 (2-{[(benzyloxy)carbonyl]amino}-2-(1H-imidazol-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)